Cas no 2229112-04-1 (methyl 5-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methylfuran-3-carboxylate)

• Product Name: methyl 5-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methylfuran-3-carboxylate
• CAS No: 2229112-04-1
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6183417
• PubChem ID: 165674357
• Update Time: 2025-06-14

methyl 5-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methylfuran-3-carboxylate
• 2229112-04-1
• methyl 5-[3-(aminomethyl)-2,2-dimethylcyclopropyl]-2-methylfuran-3-carboxylate
• EN300-1750676

• Inchi： 1S/C13H19NO3/c1-7-8(12(15)16-4)5-10(17-7)11-9(6-14)13(11,2)3/h5,9,11H,6,14H2,1-4H3
• InChI Key： VIKAVBDQYQADMS-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OC)C=C1C1C(CN)C1(C)C

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 65.5Ų

Additional information on methyl 5-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methylfuran-3-carboxylate

Comprehensive Overview of Methyl 5-(3-(Aminomethyl)-2,2-dimethylcyclopropyl)-2-methylfuran-3-carboxylate (CAS No. 2229112-04-1)

Methyl 5-(3-(aminomethyl)-2,2-dimethylcyclopropyl)-2-methylfuran-3-carboxylate (CAS No. 2229112-04-1) is a specialized organic compound with a unique structural framework, combining cyclopropyl and furan moieties. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. Its molecular formula, C₁₄H₂₁NO₃, highlights its moderate complexity, making it a valuable intermediate for synthesizing bioactive molecules.

The compound's 2,2-dimethylcyclopropyl group contributes to its steric hindrance, which can influence binding affinity in target interactions. Meanwhile, the furan-3-carboxylate moiety offers versatility for further chemical modifications. Researchers are particularly interested in its aminomethyl functional group, which can serve as a handle for conjugation or derivatization, enabling the development of novel therapeutics or materials.

In recent years, the demand for cyclopropane-containing compounds has surged, driven by their prevalence in FDA-approved drugs and natural products. This trend aligns with the growing focus on small-molecule drug discovery and sustainable agrochemicals. The compound's methyl ester group also makes it a candidate for prodrug strategies, a hot topic in precision medicine and targeted delivery systems.

From a synthetic chemistry perspective, methyl 5-(3-(aminomethyl)-2,2-dimethylcyclopropyl)-2-methylfuran-3-carboxylate poses intriguing challenges. Its sterically hindered cyclopropane ring requires careful optimization of reaction conditions, a subject frequently searched in organic synthesis forums and patent literature. The compound's stability under various pH conditions is another area of interest, particularly for formulators exploring pH-sensitive drug release mechanisms.

Environmental and regulatory considerations are also shaping research around this compound. With increasing emphasis on green chemistry, scientists are investigating eco-friendly routes to synthesize such functionalized furans. The compound's biodegradability and ecotoxicological profile remain active areas of study, reflecting broader industry shifts toward sustainable chemical design.

Analytical characterization of CAS No. 2229112-04-1 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, topics frequently queried in analytical chemistry circles. The compound's chiral centers (if present) add another layer of complexity, relevant to discussions about enantioselective synthesis and chiral separation methods.

In material science applications, the furan-carboxylate structure has shown promise for developing biobased polymers, connecting to the booming interest in renewable materials. The compound's potential as a building block for functional coatings or specialty additives is being explored in industrial research laboratories worldwide.

As the scientific community continues to investigate methyl 5-(3-(aminomethyl)-2,2-dimethylcyclopropyl)-2-methylfuran-3-carboxylate, its role in addressing contemporary challenges—from antimicrobial resistance to crop yield optimization—remains highly promising. The compound exemplifies how strategic molecular design can yield versatile intermediates for multiple cutting-edge applications.